Cas no 2228222-85-1 (tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate
• CAS No: 2228222-85-1
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5985680
• PubChem ID: 165709156
• Update Time: 2025-10-29

tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate
• EN300-1885948
• tert-butyl N-[1-amino-3-(3-methylpyridin-4-yl)propan-2-yl]carbamate
• 2228222-85-1

• Inchi： 1S/C14H23N3O2/c1-10-9-16-6-5-11(10)7-12(8-15)17-13(18)19-14(2,3)4/h5-6,9,12H,7-8,15H2,1-4H3,(H,17,18)
• InChI Key： SAMXRXLYRVWUPX-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CN=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate

Introduction to tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate (CAS No. 2228222-85-1)

Tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate (CAS No. 2228222-85-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 3-methylpyridin-4-yl moiety. These structural elements contribute to its potential therapeutic applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.

The chemical structure of tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate can be represented as follows: C₁₆H₂₅N₃O₃. The tert-butyl carbamate group provides stability and enhances the compound's solubility, while the 3-methylpyridin-4-yl moiety confers specific biological activity. This combination makes the compound a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in various neurological functions, including mood regulation, cognitive function, and motor control. The compound's ability to interact with these systems suggests its potential use in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In preclinical studies, tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical development.

The mechanism of action of tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate is not yet fully understood, but preliminary data suggest that it may act as a modulator of serotonin and dopamine receptors. Specifically, it appears to enhance the activity of these receptors without causing significant side effects. This selective modulation could provide a more targeted therapeutic approach compared to existing treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-1-amino-3-(3-methylpyridin-4-yl)propan-2-ylcarbamate in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of efficacy in treating symptoms associated with depression and anxiety disorders.

In addition to its potential therapeutic applications, tert-butyl N-1-amino-3-(3-methylpyridin-4-y l)propan - 2 - ylcarbamate is also being studied for its use as a research tool in understanding neurotransmitter systems. Its ability to selectively modulate serotonin and dopamine receptors makes it a valuable tool for investigating the underlying mechanisms of neurological disorders.

The synthesis of tert-butyl N - 1 - amino - 3 - ( 3 - methylpyridin - 4 - yl ) propan - 2 - ylcarbamate involves several steps, including the formation of the tert-butyl carbamate group and the coupling with the 3-methylpyridin - 4 - yl moiety. These synthetic methods are well-documented in the literature and can be adapted for large-scale production if necessary.

In conclusion, tert-butyl N - 1 - amino - 3 - ( 3 - methylpyridin - 4 - yl ) propan - 2 - ylcarbamate (CAS No. 2228222 - 85 - 1) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.